![molecular formula C19H20ClN3O3S2 B2574509 6-Acetyl-2-(3-((4-chlorophenyl)thio)propanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 895478-77-0](/img/structure/B2574509.png)
6-Acetyl-2-(3-((4-chlorophenyl)thio)propanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
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Description
Scientific Research Applications
Antimicrobial and Anticancer Applications
Several studies have focused on the synthesis of related thieno[2,3-c]pyridine derivatives and their potential biological activities. For instance, compounds synthesized from similar frameworks have been evaluated for their antimicrobial activities against various pathogens. The process involves the creation of new pyridothienopyrimidines and related compounds, showing promise in combating microbial resistance (A. Abdel-rahman, E. A. Bakhite, & E. A. Al-Taifi, 2002; E. A. Bakhite, A. Al‐Sehemi, & Yoichi M. A. Yamada, 2005).
Furthermore, the anticancer properties of related compounds have been explored, revealing that certain derivatives exhibit significant inhibitory effects on tumor cell lines. This underscores the potential therapeutic applications of these compounds in cancer treatment (A. Atta & E. Abdel‐Latif, 2021).
Inhibition of Mycobacterium tuberculosis
Research into the inhibition of Mycobacterium tuberculosis (MTB) pantothenate synthetase presents another promising application. Compounds based on the tetrahydrothieno[2,3-c]pyridine-3-carboxamide framework have shown potent activity against MTB, suggesting a novel approach to tackling tuberculosis. The study highlights the design and synthesis of these compounds, demonstrating their effectiveness in inhibiting the bacterial growth with minimal cytotoxicity (Ganesh Samala, P. Devi, Radhika Nallangi, et al., 2014).
Molecular Modification for Antimycobacterial Activity
Another study focused on the molecular modification of a known antimycobacterial molecule, leading to the synthesis of derivatives with enhanced activity against Mycobacterium tuberculosis. This research underscores the importance of structural modification in developing more effective antimycobacterial agents (Radhika Nallangi, Ganesh Samala, J. Sridevi, et al., 2014).
properties
IUPAC Name |
6-acetyl-2-[3-(4-chlorophenyl)sulfanylpropanoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O3S2/c1-11(24)23-8-6-14-15(10-23)28-19(17(14)18(21)26)22-16(25)7-9-27-13-4-2-12(20)3-5-13/h2-5H,6-10H2,1H3,(H2,21,26)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCPWFXDLAWLLPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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